(Z)-N-(6-acetamido-3-allylbenzo[d]thiazol-2(3H)-ylidene)-3-bromobenzamide

• IUPAC Name: N-(6-acetamido-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-3-bromobenzamide
• InChI: InChI=1S/C19H16BrN3O2S/c1-3-9-23-16-8-7-15(21-12(2)24)11-17(16)26-19(23)22-18(25)13-5-4-6-14(20)10-13/h3-8,10-11H,1,9H2,2H3,(H,21,24)
• InChI Key: GOUDUZLFCIHJJF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=CC=C3)Br)S2)CC=C
• Molecular Formula: C19H16BrN3O2S
• Molecular Weight: 430.3 g/mol
• CAS No.: 865180-48-9

Description

(Z)-N-(6-acetamido-3-allylbenzo[d]thiazol-2(3H)-ylidene)-3-bromobenzamide, commonly known as ABT-737, is a small molecule inhibitor that selectively targets anti-apoptotic proteins of the Bcl-2 family. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Thiazole Derivatives in Medicinal Chemistry

Thiazole, a bioactive scaffold, plays a significant role in medicinal chemistry, demonstrating a wide range of biological activities including antiviral, anticancer, antibacterial, antifungal, and anti-inflammatory effects. Research has focused on synthesizing thiazole derivatives to discover new therapeutic agents, leveraging the intrinsic molecular interactions between these compounds and various drug targets or enzymes. This effort underlines a renewed interest among researchers in exploring thiazole derivatives for therapeutic uses, as highlighted by the influx of scientific articles and patents addressing their potential in anti-infective and anticancer applications (Sharma et al., 2019).

Mechanism of Action

Mode of action

Compounds with similar structures have been found to interact with their targets through various mechanisms, such as hydrogen bonding and charge transfer .

Biochemical pathways

Without specific information on the compound’s targets and mode of action, it’s difficult to determine the exact biochemical pathways it affects. Benzo[d]thiazol-2-yl compounds have been associated with a variety of biological pathways .

Result of action

Similar compounds have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Action environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. For example, the solvent used can affect the behavior of similar compounds .

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures. While benzothiazoles are generally stable, they can be harmful if ingested or come into contact with the skin or eyes.

Future Directions

Benzothiazoles and their derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could explore the potential uses of this specific compound in pharmaceutical or chemical applications.